Cas no 217487-17-7 (Isoproturon-d6)

Isoproturon-d6 structure
Isoproturon-d6 structure
Product Name:Isoproturon-d6
CAS No:217487-17-7
Molecular Formula:C12H18N2O
Molecular Weight:206.28412
CID:243432
PubChem ID:329754761

Isoproturon-d6 Properties

Names and Identifiers

    • Urea,N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-, labeled with deuterium (9CI)
    • ISOPROTURON
    • Isoproturon-d6
    • 3-(4-Isopropylphenyl)-1,1-dimethylurea-d6
    • 3,3-di(?H?)methyl-1-[4-(propan-2-yl)phenyl]urea
    • 3-(4-propan-2-ylphenyl)-1, 1-bis(trideuteriomethyl)urea
    • 1007461-76-8
    • Isoproturon D6 (dimethyl D6)
    • N,N-Bis[(~2~H_3_)methyl]-N'-[4-(propan-2-yl)phenyl]urea
    • 3-(4-propan-2-ylphenyl)-1,1-bis(trideuteriomethyl)urea
    • J-014270
    • Isoproturon D6 (dimethyl D6) 100 microg/mL in Acetone
    • Isoproturon-d6, PESTANAL(R), analytical standard
    • Isoproturon D6 (dimethyl D6) 1000 microg/mL in Acetonitrile
    • DTXSID50583575
    • 217487-17-7
    • 2732873-54-8
    • DA-54448
    • N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-urea Deuterium;
    • MDL: MFCD01632296
    • InChIKey: PUIYMUZLKQOUOZ-LIJFRPJRSA-N
    • Inchi: InChI=1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)/i3D3,4D3
    • SMILES: CC(C1C=CC(NC(N(C([2H])([2H])[2H])C([2H])([2H])[2H])=O)=CC=1)C

Computed Properties

  • Exact Mass: 212.179574g/mol
  • Surface Charge: 0
  • XLogP3: 2.9
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 212.179574g/mol
  • Monoisotopic Mass: 212.179574g/mol
  • Topological Polar Surface Area: 32.3Ų
  • Heavy Atom Count: 15
  • Complexity: 206
  • Isotope Atom Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 2.97650
  • PSA: 32.34000

Isoproturon-d6 Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
I874504-1mg
Isoproturon-d6
217487-17-7
1mg
$ 138.00 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-228377-10 mg
Isoproturon-d6,
217487-17-7
10mg
¥1,279.00 2023-07-10
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
34017-10MG-R
Isoproturon-d6
217487-17-7
10mg
¥1425.68 2023-04-25
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.chemnorm.com
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk